Cas no 1005006-02-9 (Benzene, 1-(2-propen-1-yloxy)-4-propoxy-)

• Product Name: Benzene, 1-(2-propen-1-yloxy)-4-propoxy-
• CAS No: 1005006-02-9
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 5763044
• Update Time: 2025-07-19

Benzene, 1-(2-propen-1-yloxy)-4-propoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(2-propen-1-yloxy)-4-propoxy-

• Inchi： 1S/C12H16O2/c1-3-9-13-11-5-7-12(8-6-11)14-10-4-2/h3,5-8H,1,4,9-10H2,2H3
• InChI Key： OLEJLZKEAVZUJQ-UHFFFAOYSA-N
• SMILES： C1(OCC=C)=CC=C(OCCC)C=C1

Experimental Properties

• Density: 0.968±0.06 g/cm3(Predicted)
• Boiling Point: 282.3±15.0 °C(Predicted)

Additional information on Benzene, 1-(2-propen-1-yloxy)-4-propoxy-

Comprehensive Overview of Benzene, 1-(2-propen-1-yloxy)-4-propoxy- (CAS No. 1005006-02-9)

Benzene, 1-(2-propen-1-yloxy)-4-propoxy- is a specialized organic compound with the CAS number 1005006-02-9, widely recognized in industrial and research applications. This compound belongs to the class of aromatic ethers, characterized by its unique molecular structure combining benzene rings with allyloxy and propoxy functional groups. Its chemical properties make it valuable in formulations requiring controlled reactivity and solubility, particularly in coatings, adhesives, and specialty polymers.

The growing interest in sustainable chemistry and green solvents has positioned Benzene, 1-(2-propen-1-yloxy)-4-propoxy- as a subject of research for eco-friendly alternatives. Recent studies explore its potential as a bio-based intermediate, aligning with the global shift toward reducing reliance on petrochemical derivatives. Researchers are investigating its compatibility with biodegradable polymers, a trending topic in material science due to increasing environmental regulations.

From a technical perspective, the compound’s dual-functional ether linkages contribute to its versatility. The allyloxy group offers reactivity for cross-linking reactions, while the propoxy chain enhances solubility in non-polar matrices. This balance is critical for applications like UV-curable resins or high-performance lubricants, where thermal stability and low volatility are prioritized. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to verify its purity and structural integrity.

In the context of industrial scalability, manufacturers emphasize optimizing synthesis routes for Benzene, 1-(2-propen-1-yloxy)-4-propoxy- to minimize byproducts. Questions frequently searched by professionals include: "How to improve yield in aromatic ether synthesis?" or "What catalysts are effective for propoxylation?". Addressing these, recent patents highlight the use of heterogeneous catalysts to achieve higher selectivity under milder conditions.

Safety and handling of CAS 1005006-02-9 adhere to standard organic chemical protocols, with emphasis on ventilation and personal protective equipment (PPE). While not classified as hazardous under major regulatory frameworks, its storage recommendations include cool, dry environments away from oxidizers. These precautions align with broader industry trends toward responsible chemical management and occupational safety.

The compound’s role in advanced material development is another area of interest. For instance, its incorporation into self-healing coatings leverages the reactivity of the allyloxy moiety to enable autonomous repair mechanisms. Such innovations respond to market demands for longer-lasting industrial materials, a frequently searched topic in engineering forums.

In summary, Benzene, 1-(2-propen-1-yloxy)-4-propoxy- (1005006-02-9) exemplifies the intersection of traditional chemistry and modern sustainability goals. Its adaptability across high-value applications and alignment with eco-conscious trends ensure its relevance in evolving scientific and industrial landscapes. Future research may further unlock its potential in circular economy models, addressing queries like "How can aromatic ethers support waste reduction?"—a testament to its multifaceted significance.